Cas no 157871-55-1 (3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine)

• Product Name: 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine
• CAS No: 157871-55-1
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 2142509
• PubChem ID: 136117920
• Update Time: 2025-10-18

3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine
• QCZSQSQDQAEHLT-UHFFFAOYSA-N
• 3-pyridin-4-yl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidine
• 4-{5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDIN-3-YL}PYRIDINE
• MFCD05721770
• KS-7148
• DB-294479
• 3-pyridin-4-yl-5,6, 7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrimidine
• SCHEMBL1544024
• 3-(Pyridin-4-yl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine
• 4-5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyrimidin-3-ylpyridine
• 3-(4-pyridinyl)-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrimidine
• 3-pyridin-4-yl-5,6,7,8-tetrahydro [1,2,4]triazolo[4,3-a]pyrimidine
• 157871-55-1
• 3-pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazol[4,3-a]pyrimidine
• AKOS005199161

• MDL： MFCD05721770
• Inchi： 1S/C10H11N5/c1-4-12-10-14-13-9(15(10)7-1)8-2-5-11-6-3-8/h2-3,5-6H,1,4,7H2,(H,12,14)
• InChI Key： QCZSQSQDQAEHLT-UHFFFAOYSA-N
• SMILES： N12C(C3C=CN=CC=3)=NN=C1NCCC2

Computed Properties

• Exact Mass: 201.101
• Monoisotopic Mass: 201.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine

Introduction to CAS No. 157871-55-1: 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine

The compound CAS No. 157871-55-1, also known as 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties in fields such as pharmacology and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis pathways and functional applications in greater depth.

The chemical structure of 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine is characterized by a fused ring system combining pyridine and triazolopyrimidine moieties. This combination imparts the molecule with unique electronic properties and reactivity. The pyridine ring contributes aromatic stability and potential for hydrogen bonding interactions, while the triazolopyrimidine moiety introduces additional heteroatom functionality that can be exploited for various chemical reactions.

Recent studies have focused on the synthesis of this compound using novel catalytic methods. For instance, researchers have employed transition metal catalysts to achieve efficient coupling reactions that assemble the pyridine and triazolopyrimidine units with high yield and selectivity. These advancements have not only improved the scalability of the synthesis but also opened avenues for exploring its applications in drug design.

In terms of biological activity, CAS No. 157871-55-1 has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to interact with biological systems makes it a candidate for further exploration in therapeutic development. For example, recent research has highlighted its potential as a modulator of kinase activity—a critical target in oncology and inflammatory diseases.

Beyond pharmacology, 3-Pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidine has also been investigated for its role in materials science. Its structural features make it a suitable candidate for use in advanced materials such as coordination polymers or organic semiconductors. Researchers have explored its ability to form stable metal complexes that exhibit desirable electronic properties for applications in electronics and energy storage.

The versatility of this compound lies in its ability to participate in diverse chemical transformations while maintaining structural integrity. This property has been leveraged in the development of new synthetic methodologies that could lead to the creation of more complex molecules with enhanced functionality.

In conclusion,CAS No. 157871-55-1, or 3-Pyridin-4-yl-5,6,7, represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties position it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and insights into its behavior,CAS No. 157871-based compounds are poised to play an increasingly important role in both academic research and industrial innovation.